Cas no 2094523-87-0 (8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid)
2094523-87-0 structure
Product Name:8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
CAS No:2094523-87-0
MF:C8H12O4S
MW:204.243481636047
CID:5255279
Update Time:2023-08-25
8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
- 8-Thiabicyclo[3.2.1]octane-3-carboxylic acid, 8,8-dioxide
- 8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid
-
- Inchi: 1S/C8H12O4S/c9-8(10)5-3-6-1-2-7(4-5)13(6,11)12/h5-7H,1-4H2,(H,9,10)
- InChI Key: UTQDPFJBVRHRES-UHFFFAOYSA-N
- SMILES: S1(C2CC(C(=O)O)CC1CC2)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 307
- XLogP3: 0.2
- Topological Polar Surface Area: 79.8
8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-364845-0.05g |
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid |
2094523-87-0 | 0.05g |
$245.0 | 2023-03-02 | ||
| Enamine | EN300-364845-0.1g |
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid |
2094523-87-0 | 0.1g |
$366.0 | 2023-03-02 | ||
| Enamine | EN300-364845-0.25g |
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid |
2094523-87-0 | 0.25g |
$524.0 | 2023-03-02 | ||
| Enamine | EN300-364845-0.5g |
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid |
2094523-87-0 | 0.5g |
$824.0 | 2023-03-02 | ||
| Enamine | EN300-364845-1.0g |
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid |
2094523-87-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-364845-2.5g |
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid |
2094523-87-0 | 2.5g |
$2071.0 | 2023-03-02 | ||
| Enamine | EN300-364845-5.0g |
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid |
2094523-87-0 | 5.0g |
$3065.0 | 2023-03-02 | ||
| Enamine | EN300-364845-10.0g |
8,8-dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid |
2094523-87-0 | 10.0g |
$4545.0 | 2023-03-02 |
8,8-Dioxo-8lambda6-thiabicyclo[3.2.1]octane-3-carboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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